Cas no 279226-22-1 (Benzo[b]thiophene-2-carboxamide, N-methoxy-N-methyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide, N-methoxy-N-methyl-
• CAS No: 279226-22-1
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 1433021
• PubChem ID: 22891672
• Update Time: 2025-04-20

Benzo[b]thiophene-2-carboxamide, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, N-methoxy-N-methyl-
• N-methoxy-N-methylbenzo[b]thiophene-2-carboxamide
• SCHEMBL11888470
• F1903-0294
• 279226-22-1
• AKOS009119726

• Inchi： 1S/C11H11NO2S/c1-12(14-2)11(13)10-7-8-5-3-4-6-9(8)15-10/h3-7H,1-2H3
• InChI Key： MEQIPDLJAVSERN-UHFFFAOYSA-N
• SMILES： S1C(C(N(C)OC)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 221.05113
• Monoisotopic Mass: 221.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 29.54